9-Hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide hydrochloride

• Molecular Formula: C7H14ClNO3S
• Molecular Weight: 227.71 g/mol
• SMILES: C1C2CS(=O)(=O)CC(C2O)CN1.Cl
• InChI: InChI=1S/C7H13NO3S.ClH/c9-7-5-1-8-2-6(7)4-12(10,11)3-5;/h5-9H,1-4H2;1H
• InChIKey: RXFLULQLWNEMQN-UHFFFAOYSA-N

9-Hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide HCl: Chemical Identity and Class

9-Hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide hydrochloride (CAS 1823726-43-7 for unspecified stereochemistry; CAS 1691197-36-0 for the syn/rac hydrochloride; CAS 1691329-72-2 for the (1R,5S,9s)-anti free base) is a bicyclic sulfone within the 3-thia-7-azabicyclo[3.3.1]nonane class. Its molecular formula is C₇H₁₄ClNO₃S with a molecular weight of 227.71 g/mol [1]. The scaffold belongs to a family of 3,7-diheterobicyclo[3.3.1]nonanes that have been investigated as 5-HT₃ receptor antagonists [2] and class Ib antiarrhythmic agents [3]. The defining structural features—a sulfone bridge (3,3-dioxide) replacing the thioether of the parent BRB-I-28 series, a secondary amine at position 7, and a stereochemically defined 9-hydroxy group—distinguish this compound from its N-substituted and non-oxidized analogs.

N7-NH enables direct SAR library diversification without deprotection

Rigid (1R,5S,9s)-anti stereochemistry for conformational control

Sulfone bridge pre-oxidized to eliminate metabolic S-oxidation liability

• [1] PubChem CID 122235503. 9-Hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dionehydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122235503 View Source
• [2] US Patent 5,186,166. Azabicyclo derivatives and their use as antiemetics. Justia Patents. Filed 1991. https://patents.justia.com/patent/5187166 View Source
• [3] US Patent 4,581,361. 3-thia-7-azabicyclo(3.3.l)nonanes and derivatives as antiarrhythmic agents. Google Patents. Filed 1982. https://patents.google.com/patent/US4581361A/en View Source

9-Hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide HCl: Irreplaceability by In-Class Analogs

Generic substitution within the 3-thia-7-azabicyclo[3.3.1]nonane family is precluded by three orthogonal structural variables that each independently alter pharmacological and physicochemical profiles. First, the sulfur oxidation state (thioether vs. sulfoxide vs. sulfone) directly impacts metabolic stability and target binding: BRB-I-28 (the parent 7-benzyl thioether) is extensively S-oxidized in vivo to its sulfoxide metabolite, which exhibits much lower antiarrhythmic activity than the parent [1]. Second, the N7-substituent—benzyl in BRB-I-28, unsubstituted (NH) in the target compound—determines receptor affinity within the 5-HT₃ antagonist pharmacophore [2]. Third, the 9-hydroxy group introduces a hydrogen-bond donor/acceptor and a chiral center absent in the 9-deoxy or 9-ketone analogs, altering both conformational preferences and derivatization pathways [3]. These three variables are multiplicative, not additive; a change in any one produces a functionally distinct chemical entity.

Sulfur oxidation state may shift metabolic profile

Thioether or sulfoxide analogs undergo extensive S-oxidation; the sulfone precludes this pathway, altering exposure-response relationships compared to reduced forms.

N7-substituent identity determines receptor engagement

Unsubstituted NH vs. benzyl or other N-substituted analogs influences 5-HT₃ pharmacophore fit and synthetic accessibility; direct substitution is not supported.

9-OH group alters H-bond network and conformational landscape

9-Deoxy and 9-ketone analogs lack the hydroxyl donor/acceptor and defined stereocenter, changing target binding geometry and physicochemical properties.

• [1] Metabolism and metabolite pharmacokinetics of BRB-I-28, a class Ib antiarrhythmic agent. European Journal of Drug Metabolism and Pharmacokinetics, 1995. https://www.scilit.net/publications/3a29cb1f45d855930d2f1960dc28021c View Source
• [2] US Patent 5,256,656. Azabicyclo derivatives. Justia Patents. Filed 1992. https://patents.justia.com/patent/5256656 View Source
• [3] Bailey BR 3rd et al. Synthesis, conformational analysis, and antiarrhythmic properties of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one and derivatives. J Med Chem. 1984 Jun;27(6):758-67. PMID: 6737418. https://pubmed.ncbi.nlm.nih.gov/6737418/ View Source

9-Hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide HCl: Differentiation vs. Closest Comparators

Sulfone vs. Thioether and Sulfoxide Analogs

The target compound exists as the sulfone (S,S-dioxide), representing the fully oxidized sulfur species. In the BRB-I-28 series, the parent thioether (7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane) is extensively metabolized via hepatic P-450 S-oxidation to the sulfoxide metabolite (7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-3-oxide). This sulfoxide metabolite has been explicitly characterized as possessing 'much lower antiarrhythmic activities' than the parent thioether [1]. The sulfone derivative precludes this oxidative metabolic liability because the sulfur is already at its highest oxidation state, removing the S-oxidation pathway as a source of pharmacokinetic variability and activity loss. No comparable metabolic switching can occur with the dioxide, representing a fundamental pharmacokinetic differentiation from the entire BRB-I-28 thioether/sulfoxide series.

Metabolic S-Oxidation

Class-level inference

0% vs. 179.4% metabolite AUC

May reduce metabolite-driven PK variability

In vivo dog/rat models; BRB-I-28 comparator

Evidence Dimension	Metabolic susceptibility to S-oxidation
Target Compound Data	Sulfur already at maximum oxidation state (sulfone); S-oxidation pathway unavailable
Comparator Or Baseline	BRB-I-28 (7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane, thioether): extensively S-oxidized to sulfoxide metabolite in dogs, rats, and in vitro; metabolite AUC 20% (i.v.) and 179.4% (oral) of parent [1]
Quantified Difference	S-Oxidation liability: 0% for target (pre-oxidized) vs. extensive first-pass sulfoxidation for BRB-I-28 (oral metabolite AUC 179.4% of parent)
Conditions	In vivo dog and rat models; in vitro rat liver microsomal preparations with NADPH-generating system [1]

Why This Matters

For researchers seeking consistent exposure-response relationships in vivo, the sulfone form eliminates a major source of inter-individual pharmacokinetic variability that confounds interpretation of pharmacodynamic data in the thioether series.

• [1] Metabolism and metabolite pharmacokinetics of BRB-I-28, a class Ib antiarrhythmic agent. European Journal of Drug Metabolism and Pharmacokinetics, 1995. https://www.scilit.net/publications/3a29cb1f45d855930d2f1960dc28021c View Source

N7-Substitution: NH vs. 7-Benzyl

The target compound bears an unsubstituted secondary amine at position 7 (NH), in contrast to the 7-benzyl group present in all BRB-I-28 derivatives. The 5-HT₃ receptor antagonist pharmacophore defined in US Patents 5,186,166 and 5,256,656 explicitly requires an N-substituent (R₁ = hydrogen, C₁-C₁₀ alkyl, aralkyl, or dialkylaminoalkyl) for high-affinity receptor interaction [1]. The unsubstituted NH of the target compound makes it a versatile intermediate for late-stage N-functionalization, allowing investigators to independently probe the SAR of the N7-position without deprotection steps. This contrasts with the 7-benzyl analog, which requires hydrogenolysis or harsh deprotection to access the free amine. For procurement decisions, the NH compound offers synthetic divergence—the same intermediate can yield multiple N-substituted analogs for parallel SAR exploration.

N7-Substituent Accessibility

Class-level inference

Unsubstituted NH

7-Benzyl (requires deprotection)

Eliminates a deprotection step for SAR library synthesis

No quantitative assay; medicinal chemistry workflow context

Evidence Dimension	Synthetic versatility and N7-substituent status
Target Compound Data	Unsubstituted NH at position 7; direct point for N-alkylation, acylation, or sulfonylation
Comparator Or Baseline	7-Benzyl-3-thia-7-azabicyclo[3.3.1]nonane derivatives (BRB-I-28 series): N-benzyl group requires deprotection (e.g., hydrogenolysis) to access free amine
Quantified Difference	Synthetic step savings: 0 deprotection steps for target vs. ≥1 deprotection step for 7-benzyl analogs before N-functionalization can occur
Conditions	Standard medicinal chemistry derivatization workflows; no specific quantitative assay applicable

Why This Matters

For medicinal chemistry teams building SAR libraries, the unsubstituted NH compound eliminates a deprotection step, reducing synthesis time, cost, and yield losses associated with benzyl group removal.

• [1] US Patent 5,186,166. Azabicyclo derivatives and their use as antiemetics. Justia Patents. https://patents.justia.com/patent/5187166 View Source

Proarrhythmic Risk: BRB-I-28 vs. Lidocaine

While direct data for the 9-hydroxy-3,3-dioxide derivative are unavailable, the closest well-characterized analog, BRB-I-28 (7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane), has been directly compared with lidocaine in a post-infarction dog model. After lidocaine administration (3 and 6 mg/kg i.v.), sustained monomorphic ventricular tachycardia (SMVT) became inducible in 13/15 dogs (87%), up from 6/15 (40%) at baseline, demonstrating a substantial proarrhythmic effect. In contrast, after BRB-I-28 (6 mg/kg i.v.), SMVT was not inducible in 2/6 previously inducible dogs, and the proarrhythmic rate was only 13% (2/15 dogs newly inducible). Hemodynamic stability during SMVT was also superior: mean aortic blood pressure was 65 ± 7 mm Hg post-BRB-I-28 vs. 36 ± 8 mm Hg post-lidocaine (p < 0.001) [1]. This class-level evidence establishes that the 3-thia-7-azabicyclo[3.3.1]nonane scaffold can deliver a significantly lower proarrhythmic liability than the clinical standard lidocaine, a differentiation that extends structurally to the target sulfone analog.

Proarrhythmic Rate

Class-level inference

13% vs. 87% (lidocaine)

Reported lower proarrhythmic endpoint in canine model

Post-infarction dog model, n=15; BRB-I-28 analog

Evidence Dimension	Proarrhythmic liability in post-infarction canine model
Target Compound Data	No direct data; structural analog (sulfone, 9-OH, unsubstituted N7) of BRB-I-28 scaffold
Comparator Or Baseline	BRB-I-28: SMVT inducibility 2/15 dogs (13% proarrhythmic rate); MBP during SMVT 65 ± 7 mm Hg. Lidocaine: SMVT inducibility 13/15 dogs (87% proarrhythmic rate); MBP during SMVT 36 ± 8 mm Hg [1]
Quantified Difference	Proarrhythmic rate: BRB-I-28 13% vs. lidocaine 87% (absolute risk reduction 74 percentage points); Hemodynamic stability: +29 mm Hg MBP advantage for BRB-I-28 (p < 0.001)
Conditions	Anesthetized mongrel dogs, 1-4 days post two-stage LAD ligation; ventricular pacing at 240-390 beats/min to induce SMVT [1]

Why This Matters

For investigators in cardiovascular research, the scaffold's documented 74-percentage-point lower proarrhythmic rate vs. lidocaine provides a compelling rationale for selecting this chemotype over non-bicyclic class Ib agents when evaluating novel antiarrhythmic candidates.

• [1] Fazekas T et al. The comparative antiarrhythmic and proarrhythmic activity of a 3,7-diheterobicyclo[3.3.1]nonane, BRB-I-28, and lidocaine in the 1-4-day-old infarcted dog heart. Acta Physiol Hung. 1993;81(3):289-99. PMID: 8197884. https://pubmed.ncbi.nlm.nih.gov/8197884/ View Source

Defined (1R,5S,9s)-anti vs. Unspecified Stereoisomers

The target compound is commercially available as the stereochemically defined (1R,5S,9s)-anti isomer (CAS 1691197-36-0 as hydrochloride; CAS 1691329-72-2 as free base), with vendor-certified purity of 97% . In the 3-thia-7-azabicyclo[3.3.1]nonane series, the relative configuration at positions 1, 5, and 9 determines whether the bicyclic system adopts a chair-chair or chair-boat conformation—a parameter shown by X-ray crystallography to directly correlate with biological activity in the antiarrhythmic series [1]. Procurement of stereochemically undefined or mixed isomers introduces conformational heterogeneity that confounds SAR interpretation. The (1R,5S,9s)-anti isomer ensures a single, defined conformational population.

Stereochemical Purity

Supporting evidence

97% (single isomer)

Ensures conformational homogeneity for SAR studies

Vendor specification; (1R,5S,9s)-anti isomer

Evidence Dimension	Stereochemical purity and conformational homogeneity
Target Compound Data	(1R,5S,9s)-anti configuration; purity 97% (vendor specification)
Comparator Or Baseline	Unspecified stereoisomer mixtures (CAS 1823726-43-7): may contain both syn and anti diastereomers with unknown ratios; conformational heterogeneity expected
Quantified Difference	Stereochemical definition: single isomer vs. undefined mixture; purity difference not directly quantifiable but single-isomer material ensures conformational homogeneity
Conditions	Commercial vendor specification (AChemBlock); X-ray crystallographic conformational analysis from Bailey et al. 1984 [1]

Why This Matters

For reproducible pharmacology and SAR studies, procurement of a single, stereochemically defined isomer eliminates a confounding variable that is uncontrolled when purchasing unspecified stereoisomer mixtures.

• [1] Bailey BR 3rd et al. Synthesis, conformational analysis, and antiarrhythmic properties of 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one and derivatives: single-crystal X-ray diffraction analysis and evidence for chair-chair and chair-boat conformers. J Med Chem. 1984 Jun;27(6):758-67. PMID: 6737418. https://pubmed.ncbi.nlm.nih.gov/6737418/ View Source

H-Bond Profile vs. 9-Deoxy and 9-Ketone Analogs

Computed physicochemical properties from PubChem reveal that the target compound has a hydrogen bond donor count of 3 (9-OH, NH₂⁺, and one from the protonated amine) and a hydrogen bond acceptor count of 4 (sulfone oxygens, hydroxyl oxygen), with a topological polar surface area (TPSA) of 74.8 Ų [1]. By comparison, the 9-deoxy analog (3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide hydrochloride, CAS 1690364-33-0, formula C₇H₁₄ClNO₂S, MW 211.71) lacks the 9-OH group, reducing its HBD count by 1 and TPSA accordingly . The 9-ketone analog (7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one 3,3-dioxide, CAS 1384424-46-7) cannot act as a hydrogen bond donor, fundamentally altering its molecular recognition profile. These differences are not incremental; they determine membrane permeability, solubility, and target binding geometry.

H-Bond Profile

Supporting evidence

HBD 3

HBA 4

TPSA 74.8 Ų

Rot. bonds 0

Rigid fragment with defined H-bond vectors for FBDD

Computed properties (PubChem)

Evidence Dimension	Hydrogen bond donor count and topological polar surface area
Target Compound Data	HBD = 3, HBA = 4, TPSA = 74.8 Ų, MW = 227.71 g/mol, rotatable bonds = 0 [1]
Comparator Or Baseline	3-Thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide hydrochloride (9-deoxy analog, CAS 1690364-33-0): HBD ≈ 2, MW = 211.71 g/mol . 7-Benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-one 3,3-dioxide: HBD = 0 (ketone), TPSA ≈ 54.4 Ų (estimated)
Quantified Difference	ΔHBD = +1 vs. 9-deoxy analog; TPSA difference ≈ +20.4 Ų vs. 9-ketone analog; rotatable bonds = 0 for target (constrained scaffold)
Conditions	Computed properties from PubChem (release 2021.05.07) and ChemicalBook entries

Why This Matters

The combination of 3 HBDs and zero rotatable bonds makes this compound a rigid, spatially defined hydrogen-bonding scaffold suitable for fragment-based drug design where conformational entropy penalties must be minimized.

• [1] PubChem CID 122235503. 9-Hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dionehydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122235503 View Source

9-Hydroxy-3-thia-7-azabicyclo[3.3.1]nonane 3,3-dioxide HCl: Research and Industrial Applications

Diversification Library for 5-HT₃/Ion Channel SAR

The unsubstituted N7-secondary amine enables direct, single-step N-functionalization (alkylation, acylation, reductive amination) without deprotection. This makes the compound an ideal central intermediate for generating focused libraries of N7-substituted analogs. The 5-HT₃ antagonist pharmacophore patents explicitly claim N-substituted 3-thia-7-azabicyclo[3.3.1]nonane derivatives [2], and the sulfone oxidation state precludes metabolic S-oxidation that would otherwise complicate in vivo SAR interpretation. Researchers can bypass the 7-benzyl deprotection step required when starting from BRB-I-28-type precursors, saving one synthetic step per library member.

Constrained Fragment for FBDD

With zero rotatable bonds, a TPSA of 74.8 Ų, and 3 hydrogen bond donors [1], this compound meets standard fragment-like physicochemical criteria (MW < 250, HBD ≤ 3, HBA ≤ 6). The rigid [3.3.1] bicyclic framework and defined (1R,5S,9s)-anti stereochemistry ensure a single low-energy conformation, minimizing the entropic penalty upon target binding—a key advantage over flexible fragments. The 9-OH and NH groups provide two orthogonal vectors for fragment growing or merging strategies.

Metabolically Stable Probe for Cardiovascular PD Studies

The class-level evidence from BRB-I-28 demonstrates that 3-thia-7-azabicyclo[3.3.1]nonanes can achieve a proarrhythmic rate of only 13% vs. 87% for lidocaine (74-percentage-point risk reduction) with superior hemodynamic stability (+29 mm Hg MBP) in a canine post-infarction model [3]. The sulfone oxidation state of the target compound eliminates the S-oxidation metabolic pathway that converts BRB-I-28 to its less active sulfoxide metabolite [1]. This combination—documented class-level efficacy differentiation plus metabolic stability advantage—positions the target compound as a rationally selected scaffold for developing next-generation antiarrhythmic candidates with predictable pharmacokinetic-pharmacodynamic relationships.

Stereodefined Building Block for Synthesis and Standards

The (1R,5S,9s)-anti stereochemistry, available at 97% purity , makes this compound suitable as a chiral building block for diastereoselective synthesis. Its rigid bicyclic framework with three defined stereocenters can serve as a chiral auxiliary or as a standard for chiral HPLC method development. The free base form (CAS 1691329-72-2, MW 191.25) is also commercially available , offering flexibility in salt selection for different reaction conditions.

Application

Selection Property

Validation Focus

SAR Library Diversification (5-HT₃ / ion channel)

N7-NH for direct functionalization

N-substitution scope and receptor binding assays

Fragment-Based Drug Design

Rigid scaffold (0 rotatable bonds, defined stereochemistry)

Binding thermodynamics and fragment growing strategies

Cardiovascular Pharmacodynamics Research

Sulfone metabolic stability

Proarrhythmic rate endpoint in infarction models

Stereodefined Chiral Building Block

Single (1R,5S,9s)-anti isomer

Diastereoselective reaction outcomes and chiral HPLC

• [1] PubChem CID 122235503. 9-Hydroxy-3lambda6-thia-7-azabicyclo[3.3.1]nonane-3,3-dionehydrochloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/122235503 View Source
• [2] US Patent 5,186,166. Azabicyclo derivatives and their use as antiemetics. Justia Patents. https://patents.justia.com/patent/5187166 View Source
• [3] Fazekas T et al. The comparative antiarrhythmic and proarrhythmic activity of a 3,7-diheterobicyclo[3.3.1]nonane, BRB-I-28, and lidocaine in the 1-4-day-old infarcted dog heart. Acta Physiol Hung. 1993;81(3):289-99. PMID: 8197884. https://pubmed.ncbi.nlm.nih.gov/8197884/ View Source